Cas no 1421453-92-0 (N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide)
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]acetamide
- N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
-
- Inchi: 1S/C13H13ClN2OS/c1-8-12(7-15-9(2)17)18-13(16-8)10-5-3-4-6-11(10)14/h3-6H,7H2,1-2H3,(H,15,17)
- InChI Key: RZIKSIRZBWLFQN-UHFFFAOYSA-N
- SMILES: C(NCC1SC(C2=CC=CC=C2Cl)=NC=1C)(=O)C
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6261-3938-2μmol |
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421453-92-0 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6261-3938-1mg |
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421453-92-0 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6261-3938-2mg |
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421453-92-0 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6261-3938-3mg |
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421453-92-0 | 3mg |
$94.5 | 2023-09-09 |
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide: A Comprehensive Overview
The compound with CAS No. 1421453-92-0, known as N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent advancements related to this compound.
CAS No. 1421453-92-0 represents a specific identifier assigned by the Chemical Abstracts Service to uniquely recognize this compound. The chemical name, N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide, highlights its structural composition. The molecule consists of a thiazole ring system substituted with a chlorophenyl group at position 2 and a methyl group at position 4. The thiazole ring is further connected to an acetamide group via a methylene bridge at position 5.
The thiazole ring is a heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions. The substitution pattern on the thiazole ring plays a crucial role in determining the compound's physical and chemical properties. The presence of the chlorophenyl group introduces electron-withdrawing effects, which can influence the electronic environment of the molecule. Additionally, the methyl group at position 4 contributes to steric effects and enhances the molecule's hydrophobicity.
The acetamide group attached to the thiazole ring adds polarity to the molecule, which can enhance its solubility in polar solvents. Acetamide groups are also known for their ability to form hydrogen bonds, which can be advantageous in drug design for improving bioavailability and binding affinity to target proteins.
Recent studies have explored the synthesis of this compound using various methodologies. One common approach involves the construction of the thiazole ring through a condensation reaction between thiourea derivatives and aldehydes or ketones. Subsequent substitution reactions are employed to introduce the chlorophenyl and methyl groups onto the thiazole ring. Finally, the acetamide group is introduced via nucleophilic acylation or amidation reactions.
The synthesis of N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide has been optimized to achieve high yields and purity levels. Researchers have also investigated green chemistry approaches to minimize environmental impact during its production.
In terms of applications, this compound has shown potential in various fields. Its unique structure makes it a valuable candidate for drug discovery programs targeting specific biological pathways. Recent research has focused on its anti-inflammatory and anti-proliferative activities in vitro models.
Furthermore, computational studies have been conducted to predict its binding affinity towards various protein targets. These studies utilize molecular docking simulations and machine learning algorithms to identify potential therapeutic applications.
In conclusion, N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide (CAS No. 1421453-92-) represents an intriguing compound with diverse applications in chemical research and drug development.
1421453-92-0 (N-{[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)